Cas no 1807252-79-4 (6-Cyano-5-mercaptopicolinoyl chloride)

• Product Name: 6-Cyano-5-mercaptopicolinoyl chloride
• CAS No: 1807252-79-4
• MF: C₇H₃ClN₂OS
• MW: 198.62951874733
• CID: 4904205
• Update Time: 2025-06-11

6-Cyano-5-mercaptopicolinoyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-5-mercaptopicolinoyl chloride

• Inchi： 1S/C7H3ClN2OS/c8-7(11)4-1-2-6(12)5(3-9)10-4/h1-2,12H
• InChI Key： DVBXVEBWHTVQJF-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=C(C#N)N=1)S)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 237
• XLogP3: 1.9
• Topological Polar Surface Area: 54.8

Additional information on 6-Cyano-5-mercaptopicolinoyl chloride

Introduction to 6-Cyano-5-mercaptopicolinoyl chloride (CAS No. 1807252-79-4)

6-Cyano-5-mercaptopicolinoyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1807252-79-4, belongs to the thiazole derivatives family, which is well-documented for its broad spectrum of biological activities. The presence of both a cyano group and a thiol moiety in its molecular structure imparts distinct reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The 6-Cyano-5-mercaptopicolinoyl chloride molecule features a pyridine ring substituted at the 5-position with a thiol group (-SH) and at the 6-position with a cyano group (-CN). This arrangement not only contributes to its chemical versatility but also enhances its potential as a building block in drug discovery. The thiol group, in particular, is known for its ability to form disulfide bonds, which are crucial in protein stabilization and redox signaling pathways. Meanwhile, the cyano group introduces electrophilic characteristics, facilitating nucleophilic substitution reactions that are pivotal in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of thiazole derivatives due to their demonstrated efficacy in treating various diseases. The 6-Cyano-5-mercaptopicolinoyl chloride compound has been investigated for its role in developing novel therapeutic agents, particularly those targeting inflammatory and infectious diseases. Its structural motif is reminiscent of several known bioactive compounds, suggesting that it may serve as a precursor for drugs with anti-inflammatory, antimicrobial, or even anticancer properties.

One of the most compelling aspects of 6-Cyano-5-mercaptopicolinoyl chloride is its utility as a synthetic intermediate. The compound’s reactivity allows chemists to introduce diverse functional groups into complex molecular frameworks, enabling the creation of novel scaffolds with tailored biological activities. For instance, researchers have utilized this compound to synthesize derivatives that modulate enzyme activity or interact with specific biological targets. Such applications are particularly relevant in the development of small-molecule drugs where precise structural modifications can significantly impact potency and selectivity.

The synthesis of 6-Cyano-5-mercaptopicolinoyl chloride involves multi-step organic reactions that highlight the compound’s synthetic accessibility. While detailed synthetic protocols are beyond the scope of this discussion, it is worth noting that advances in catalytic methods have made it possible to produce this compound with high yield and purity. These improvements are essential for pharmaceutical applications where impurities can compromise efficacy and safety.

Recent studies have begun to uncover the mechanistic insights into how thiazole derivatives function at the molecular level. For example, research has demonstrated that certain thiazole-based compounds can inhibit key enzymes involved in inflammatory pathways by binding to their active sites. The presence of both a cyano and thiol group in 6-Cyano-5-mercaptopicolinoyl chloride suggests that it may exhibit similar inhibitory effects, although further investigation is needed to confirm these hypotheses.

The integration of computational chemistry and high-throughput screening techniques has accelerated the discovery process for new drug candidates derived from 6-Cyano-5-mercaptopicolinoyl chloride. By leveraging these technologies, researchers can predictably design and synthesize derivatives with enhanced pharmacological profiles. This approach aligns with contemporary trends in drug development, which emphasize rapid iteration and data-driven decision-making.

In conclusion, 6-Cyano-5-mercaptopicolinoyl chloride (CAS No. 1807252-79-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and reactivity make it an attractive starting point for developing novel therapeutic agents targeting various diseases. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.